Cas no 344282-14-0 (2-{[(4-chlorophenyl)methyl]sulfanyl}-5-phenylpyrimidine)

2-{[(4-chlorophenyl)methyl]sulfanyl}-5-phenylpyrimidine structure
344282-14-0 structure
Product Name:2-{[(4-chlorophenyl)methyl]sulfanyl}-5-phenylpyrimidine
CAS No:344282-14-0
MF:C17H13ClN2S
MW:312.816521406174
CID:5706522
PubChem ID:1483991
Update Time:2023-10-15

2-{[(4-chlorophenyl)methyl]sulfanyl}-5-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • AKOS005098215
    • 2-{[(4-chlorophenyl)methyl]sulfanyl}-5-phenylpyrimidine
    • 344282-14-0
    • 2-[(4-chlorophenyl)methylsulfanyl]-5-phenylpyrimidine
    • 4-chlorobenzyl 5-phenyl-2-pyrimidinyl sulfide
    • 7J-617S
    • 2-[(4-CHLOROBENZYL)SULFANYL]-5-PHENYLPYRIMIDINE
    • Pyrimidine, 2-[[(4-chlorophenyl)methyl]thio]-5-phenyl-
    • Inchi: 1S/C17H13ClN2S/c18-16-8-6-13(7-9-16)12-21-17-19-10-15(11-20-17)14-4-2-1-3-5-14/h1-11H,12H2
    • InChI Key: BWIJEZQNDPADPS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CSC1=NC=C(C=N1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 312.0487973g/mol
  • Monoisotopic Mass: 312.0487973g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 51.1Ų
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